1-Bromo-4-[4-(bromomethyl)phenoxy]benzene
Overview
Description
“1-Bromo-4-[4-(bromomethyl)phenoxy]benzene” is an organic compound with the molecular formula C13H10Br2O . It is also known as PBMPB . The compound contains a total of 27 bonds, including 17 non-H bonds, 12 multiple bonds, 2 rotatable bonds, 12 aromatic bonds, 2 six-membered rings, and 1 aromatic ether .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented as a 2D Mol file or a computed 3D SD file . The 3D structure provides a more detailed view of the spatial arrangement of atoms and bonds in the molecule .Scientific Research Applications
Synthesis Methods and Chemical Reactions
- Synthesis of (Prop-2-Ynyloxy)Benzene Derivatives : A method for synthesizing (prop-2-ynyloxy) benzene derivatives, including variants of 1-Bromo-4-[4-(bromomethyl)phenoxy]benzene, was developed. This involved reactions with propargyl bromide, yielding compounds with potential antiurease and antibacterial effects (Batool et al., 2014).
- Fluorescence Properties : 1-Bromo-4-( 2,2-diphenylvinyl) benzene exhibited significant fluorescence intensity in solid-state, suggesting applications in materials science for its AIE (Aggregation-Induced Emission) peculiarity (Liang Zuo-qi, 2015).
- X-Ray Structure Determination : Studies on bromo- and bromomethylsubstituted benzenes, including derivatives of this compound, provided insights into the molecular interactions and packing motifs significant for material science and molecular engineering (Jones et al., 2012).
Biological Activities and Applications
- PTP1B Inhibitors : Bromophenols, structurally related to this compound, were synthesized and found to be moderate inhibitors of Protein Tyrosine Phosphatase 1B (PTP1B), a target for diabetes and obesity treatment (Guo et al., 2011).
Materials and Chemical Engineering
- Synthesis and Characterization of Molecular Antagonists : Derivatives of this compound were synthesized and characterized for potential use as molecular antagonists in medicinal chemistry (Bi, 2015).
Safety and Hazards
While specific safety data for “1-Bromo-4-[4-(bromomethyl)phenoxy]benzene” is not available, general precautions should be taken while handling this compound. These include avoiding contact with skin and eyes, not breathing dust/fume/gas/mist/vapors/spray, and wearing personal protective equipment .
Properties
IUPAC Name |
1-bromo-4-[4-(bromomethyl)phenoxy]benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10Br2O/c14-9-10-1-5-12(6-2-10)16-13-7-3-11(15)4-8-13/h1-8H,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPSMIZFXQPWXAW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CBr)OC2=CC=C(C=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10Br2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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